Cas no 2227670-03-1 (rac-(1R,2R)-2-{pyrazolo1,5-apyrimidin-2-yl}cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-{pyrazolo1,5-apyrimidin-2-yl}cyclopropylmethanamine
• CAS No: 2227670-03-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6428334
• PubChem ID: 165737419
• Update Time: 2025-08-05

rac-(1R,2R)-2-{pyrazolo1,5-apyrimidin-2-yl}cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{pyrazolo1,5-apyrimidin-2-yl}cyclopropylmethanamine
• EN300-1745111
• rac-[(1R,2R)-2-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropyl]methanamine
• 2227670-03-1

• Inchi： 1S/C10H12N4/c11-6-7-4-8(7)9-5-10-12-2-1-3-14(10)13-9/h1-3,5,7-8H,4,6,11H2/t7-,8+/m0/s1
• InChI Key： BHFKHURIPZZRNK-JGVFFNPUSA-N
• SMILES： N1=C(C=C2N=CC=CN12)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on rac-(1R,2R)-2-{pyrazolo1,5-apyrimidin-2-yl}cyclopropylmethanamine

Rac-(1R,2R)-2-{Pyrazolo[1,5-A]Pyrimidin-2-Yl}Cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropylmethanamine, identified by the CAS registry number No. 2227670-03-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and diverse biological activities. The racemic (1R,2R) configuration highlights its stereochemical properties, making it a subject of interest in asymmetric synthesis and chiral chemistry.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic asymmetric synthesis, to achieve high yields and excellent enantiomeric excess. These methods not only enhance the scalability of the synthesis but also pave the way for its application in drug discovery programs.

The structural uniqueness of rac-(1R,2R)-2-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropylmethanamine lies in its cyclopropane ring fused with a pyrazolo[1,5-a]pyrimidine moiety. This combination imparts remarkable stability and bioavailability to the molecule. The pyrazolo[1,5-a]pyrimidine core is particularly notable for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs), making it a valuable scaffold in medicinal chemistry.

Emerging studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation and apoptosis has positioned it as a promising candidate for anticancer drug development. Additionally, preclinical data suggest that rac-(1R,2R)-2-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropylmethanamine may also possess anti-inflammatory properties, further broadening its therapeutic potential.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution profiles in animal models. Its lipophilic nature enhances its ability to cross biological membranes, while its moderate clearance rate ensures sustained plasma levels. These properties are crucial for developing drugs with optimal efficacy and minimal toxicity.

The development of rac-(1R,2R)-2-{pyrazolo[1,5-a]pyrimidin-2-yl}cyclopropylmethanamine has been significantly influenced by computational chemistry tools. Molecular docking studies have provided insights into its binding modes with target proteins, guiding further optimization efforts. Furthermore, machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties accurately.

Despite its promising attributes, challenges remain in translating this compound into clinical use. Issues such as scalability of synthesis and potential off-target effects need to be addressed through rigorous preclinical testing and optimization studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, rac-(1R,2R)-2-{pyrazolo[1,a]pyrimidin- yl}cyclopropylmethanamine represents a compelling example of how innovative synthetic strategies and cutting-edge research can lead to novel therapeutic agents. Its unique structure, combined with promising biological activities and favorable pharmacokinetic profiles, positions it as a key player in the development of next-generation drugs targeting cancer and inflammatory diseases.